2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C17H16FN5O4S/c1-10-2-3-11(8-12(10)18)19-14(25)9-28-17-22-21-15(27-17)5-7-23-6-4-13(24)20-16(23)26/h2-4,6,8H,5,7,9H2,1H3,(H,19,25)(H,20,24,26)
• InChI Key: YHMKCCOUSLWAQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O)F
• Molecular Formula: C17H16FN5O4S
• Molecular Weight: 405.4 g/mol

Description

2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O4S and its molecular weight is 405.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activities

Research indicates that derivatives similar to the specified compound have been synthesized and evaluated for their antitumor activities. For instance, compounds synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester, featuring a 5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl) moiety, have demonstrated selective anti-tumor activities. The configuration of these compounds, particularly the R-configuration, may contribute to their activity (Xiong Jing, 2011).

Antimicrobial and Anti-proliferative Activities

Further studies explored the synthesis of novel pyrazolo[5,1-c][1, 2, 4]triazine-3-carboxamide derivatives, which were subjected to antimicrobial and antitumor activity assessments. These compounds showed inhibitory effects on breast and liver cancer cells, surpassing the reference drug doxorubicin in efficacy (Asmaa M. Fahim et al., 2021).

Synthesis and Pharmacological Properties

Another line of research focused on the synthesis of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives. These compounds were evaluated for antimicrobial and hemolytic activities, with several showing significant activity against microbial species. This research highlights the potential of such compounds in developing new antimicrobial agents (Samreen Gul et al., 2017).

Design and Biological Evaluation

Further studies have designed and synthesized tetrahydropyrimidine–isatin hybrids, examining their antitubercular and antimalarial potential. This suggests the broad spectrum of biological activities that compounds related to 2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide could possess, highlighting the importance of such compounds in the development of novel therapeutic agents (T. N. Akhaja & J. Raval, 2012).